1-Methyl-5-nitroindolin-2-one
Overview
Description
1-Methyl-5-nitroindolin-2-one is a compound that has been synthesized and studied for its potential antibacterial properties . It is a hybrid of indolin-2-one and nitroimidazole . The molecular formula of 1-Methyl-5-nitroindolin-2-one is C9H8N2O3 .
Synthesis Analysis
The synthesis of 1-Methyl-5-nitroindolin-2-one involves the creation of a hybrid of indolin-2-one and nitroimidazole . In the study, 11 indolin-2-one compounds were synthesized, and six derivatives of this compound were further designed and synthesized to enhance its efficacy .Molecular Structure Analysis
The molecular structure of 1-Methyl-5-nitroindolin-2-one consists of a nitro group on the C-5 position of indolin-2-one . The average mass of the molecule is 176.172 Da .Scientific Research Applications
Antibacterial Agent Against Drug-Resistant Bacteria
“1-Methyl-5-nitroindolin-2-one” has been found to be effective against drug-resistant bacteria . It’s a hybrid of indolin-2-one and nitroimidazole that has shown remarkable antibacterial activities against Staphylococcus aureus strains . This compound has been used to combat the growing crisis of antibiotic resistance .
Inhibitor of Topoisomerase IV
This compound has been found to inhibit topoisomerase IV, an essential enzyme for DNA replication . The inhibition of DNA decatenation in the presence of “1-Methyl-5-nitroindolin-2-one” has been confirmed with an activity comparable to ciprofloxacin, a known inhibitor of this enzyme .
Reductive Bioactivation Leading to Damaging Reactive Species
“1-Methyl-5-nitroindolin-2-one” has been found to have significantly increased redox potentials compared to classic 5-nitroimidazoles such as metronidazole, which facilitates in vivo reduction . This leads to the formation of damaging reactive species .
Potent Activities Against Aerobic Bacteria
A recent study of nitroimidazoles linked to an indolin-2-one substituent revealed potent activities against aerobic bacteria . This suggests a different mode of action compared to classic nitroimidazoles .
Impairment of Resistance Development
The dual mode of action of “1-Methyl-5-nitroindolin-2-one” impairs resistance development . Given the clinical application of this compound class, the new mechanism could be a starting point to mitigate resistance .
Treatment of Infections Caused by Anaerobic or Microaerophilic Gut Bacteria
Nitroimidazoles, including “1-Methyl-5-nitroindolin-2-one”, are used in the treatment of infections caused by anaerobic or microaerophilic gut bacteria such as pathogenic Heliobacter pylori and Clostridium dificile .
Mechanism of Action
Target of Action
The primary target of 1-Methyl-5-nitroindolin-2-one is the topoisomerase IV, an essential enzyme for DNA replication . This enzyme plays a crucial role in bacterial DNA replication, making it a common target for many antibacterial agents .
Mode of Action
1-Methyl-5-nitroindolin-2-one: interacts with its target, topoisomerase IV, by inhibiting the decatenation of DNA, a process that is crucial for DNA replication . This inhibition is comparable to the action of ciprofloxacin, a known inhibitor of this enzyme . Additionally, 1-Methyl-5-nitroindolin-2-one undergoes in vivo reduction, facilitated by its significantly increased redox potentials compared to classic 5-nitroimidazoles . This reduction leads to the formation of reactive species that cause damage to DNA and proteins .
Biochemical Pathways
The action of 1-Methyl-5-nitroindolin-2-one affects the DNA replication pathway in bacteria, specifically by inhibiting the function of topoisomerase IV . This results in the disruption of DNA replication, leading to cell death . The compound also induces the formation of reactive species that can cause oxidative stress and cellular damage .
Pharmacokinetics
The pharmacokinetic properties of 1-Methyl-5-nitroindolin-2-one It is known that the compound has a significantly increased redox potential, which facilitates its in vivo reduction . This property likely impacts the compound’s bioavailability, but further studies are needed to fully understand its ADME (Absorption, Distribution, Metabolism, and Excretion) properties.
Result of Action
The result of 1-Methyl-5-nitroindolin-2-one action is the inhibition of bacterial growth. It has been shown to be effective against Staphylococcus aureus strains, including MRSA ATCC 33591 . It also demonstrates potency against Gram-negative bacteria and VRE strain . The compound’s bactericidal activity has been confirmed through time-killing curve experiments .
properties
IUPAC Name |
1-methyl-5-nitro-3H-indol-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3/c1-10-8-3-2-7(11(13)14)4-6(8)5-9(10)12/h2-4H,5H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQYDOWGHCYCEQF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)CC2=C1C=CC(=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-5-nitroindolin-2-one |
Synthesis routes and methods I
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Synthesis routes and methods II
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